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Compound of Interest

Compound Name: 3-Bromo-2,6-difluoroaniline

Cat. No.: B1288759 Get Quote

Technical Guide: 3-Bromo-2,6-difluoroaniline
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of 3-Bromo-
2,6-difluoroaniline. It includes a summary of its quantitative data, detailed experimental

protocols for property determination, and a visualization of its role in a typical synthetic

workflow.

Core Physical Properties
3-Bromo-2,6-difluoroaniline is a halogenated aniline compound utilized in organic synthesis

and as a chemical reaction reagent.[1] It serves as a crucial intermediate in the creation of

various drugs and pesticides.[2] The presence of bromine and fluorine atoms, along with an

amino group on the benzene ring, gives it distinct reactivity for reactions like nucleophilic

substitution.[2] It is typically supplied with a purity of 98% or higher for research and high-end

synthetic applications and exhibits good chemical stability under normal storage conditions.[2]

The physical characteristics of 3-Bromo-2,6-difluoroaniline are summarized in the table

below.
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Property Value

CAS Number 1262198-07-1

Molecular Formula C₆H₄BrF₂N

Molecular Weight 208.00 g/mol

Appearance Off-white to light brown solid.[1]

White to pale cream powder or crystalline

powder.[3]

Colorless to light yellow liquid or solid.[2]

Melting Point
A specific melting point range exists, though

exact data is not widely reported.[2]

Boiling Point 203.6 ± 35.0 °C (Predicted)[2]

Density 1.788 ± 0.06 g/cm³ (Predicted)[2]

pKa 0.74 ± 0.10 (Predicted)[2]

Solubility

Good solubility in organic solvents such as

ethanol, ether, and chloroform; relatively poor

solubility in water.[2]

Odor Has a special aromatic amine odor.[2]

Experimental Protocols for Physical Property
Determination
The following are detailed methodologies for key experiments to determine the physical

properties of organic compounds like 3-Bromo-2,6-difluoroaniline.

2.1. Melting Point Determination (Capillary Method)

The melting point of a solid organic compound can be determined by heating a small sample in

a capillary tube. Pure compounds typically exhibit a sharp melting point, while impurities will

lower the melting point and broaden the range.
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Apparatus: Mel-Temp apparatus or Thiele tube, capillary tubes, thermometer, and the solid

sample.[4]

Procedure:

A small amount of the finely powdered organic solid is packed into a capillary tube.[4]

The capillary tube is attached to a thermometer, ensuring the sample is level with the

thermometer bulb.[4]

The assembly is placed in a heating bath (like an oil bath in a Thiele tube or a heated

metal block in a Mel-Temp apparatus).

The sample is heated slowly, with the temperature rising at a rate of about 1-2°C per

minute, especially near the expected melting point.[4]

The temperature at which the first drop of liquid appears is recorded as the beginning of

the melting range.

The temperature at which the entire solid has turned into a clear liquid is recorded as the

end of the melting range.

2.2. Boiling Point Determination (Thiele Tube Method)

The boiling point is the temperature at which a liquid's vapor pressure equals the surrounding

atmospheric pressure.[3]

Apparatus: Thiele tube or an aluminum block setup, a small fusion tube, a capillary tube

sealed at one end, a thermometer, and the liquid sample.[1]

Procedure:

A small amount of the organic liquid is placed in a fusion tube.[1]

A capillary tube, sealed at one end, is placed inverted into the fusion tube containing the

liquid.[1]
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The fusion tube is attached to a thermometer and heated slowly and uniformly in a Thiele

tube or on an aluminum block.[1]

As the temperature rises, air trapped in the capillary tube will bubble out.

The temperature at which a rapid and continuous stream of bubbles emerges from the

open end of the capillary tube is noted; this is the boiling point of the liquid.[1]

2.3. Solubility Determination

Understanding a compound's solubility in various solvents is crucial for purification techniques

like crystallization and extraction.[5] The general principle of "like dissolves like" is a useful

guideline.[5]

Apparatus: Test tubes, spatula, and a selection of solvents (e.g., water, hexane, ethanol,

dilute acid, and dilute base).

Procedure:

Place a small, measured amount of the solid compound (e.g., 25 mg) into a test tube.[6]

Add a small volume of the chosen solvent (e.g., 0.75 mL) in portions, shaking vigorously

after each addition.[6]

Stir the sample continuously for about 60 seconds.[5]

Observe whether the compound dissolves completely (soluble), partially dissolves, or

does not dissolve at all (insoluble).[5]

For liquid samples, mix equal volumes of the liquid compound and the solvent. If a single

layer forms, the liquids are miscible; if two layers form, they are immiscible.[5]

Visualization of Synthetic Workflow
As an intermediate in organic synthesis, 3-Bromo-2,6-difluoroaniline is part of a broader

workflow that includes reaction, work-up, purification, and analysis. The following diagram

illustrates a typical workflow for the synthesis of a target molecule using such an intermediate.
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Caption: A typical workflow in organic synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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